Cas no 17041-60-0 (Dimethyl ethylidenemalonate)

Dimethyl ethylidenemalonate (CAS 5119-46-2) is a versatile α,β-unsaturated ester with a reactive methylene group, widely used as a building block in organic synthesis. Its structure features two ester functionalities adjacent to an exocyclic double bond, enabling participation in Michael additions, Diels-Alder reactions, and cyclopropanation. The compound’s high reactivity and selectivity make it valuable for constructing heterocycles, pharmaceuticals, and fine chemicals. It exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating handling in laboratory and industrial settings. Dimethyl ethylidenemalonate is particularly useful in the synthesis of complex molecular frameworks due to its bifunctional reactivity and compatibility with diverse reaction conditions.

Dimethyl ethylidenemalonate structure

Product Name:Dimethyl ethylidenemalonate

CAS No:17041-60-0

MF:C₇H₁₀O₄

MW:158.151902675629

MDL:MFCD00008447

CID:122058

PubChem ID:24855472

Update Time:2025-10-15

Dimethyl ethylidenemalonate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 2-ethylidenemalonate
- DIMETHYL ETHYLIDENEMALONATE
- Propanedioic acid,2-ethylidene-, 1,3-dimethyl ester
- dimethyl ethylidenepropanedioate
- (Ethylidene)propanedioic acid dimethyl ester
- diMethyl 2-ethylidenepropanedioate
- Dimethyl 1-propene-1,1-dicarboxylate
- Ethylidenemalonic acid dimethyl ester
- 2-(Ethylidene)malonic acid dimethyl ester
- 2-Ethylidene-malonic acid 1,3-dimethyl ester
- 1-Propene-1,1-dicarboxylic acid dimethyl ester
- Dimethyl ethylidenemalonate 98%
- FRCFZWCJSXQAMQ-UHFFFAOYSA-N
- Dimethyl ethyl idenemalonate
- Dimethyl 2-ethylidenemalonate #
- Dimethyl ethylidenemalonate, 98%
- 8740AA
- 1,3-dimethyl 2-ethylidenepropanedioate
- ST2406805
- A25260
- M112296
- Propanedioic acid
- AMY32195
- InChI=1/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H
- F20463
- AKOS015915771
- DTXSID10342362
- A811196
- Dimethyl2-ethylidenemalonate
- 17041-60-0
- FS-5433
- CS-W022629
- MFCD00008447
- SCHEMBL2474496
- FT-0637478
- J-010620
- DB-043818
- Dimethyl ethylidenemalonate
- MDL： MFCD00008447
- Inchi： 1S/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H3
- InChI Key： FRCFZWCJSXQAMQ-UHFFFAOYSA-N
- SMILES： O(C)C(/C(/C(=O)OC)=C/C)=O

Computed Properties

Exact Mass: 158.0579
Monoisotopic Mass: 158.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1
Topological Polar Surface Area: 52.6

Experimental Properties

Color/Form: liquid
Density: 1.111 g/mL at 25 °C(lit.)
Boiling Point: 154 ºC
Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c
Refractive Index: n20/D 1.447(lit.)
PSA: 52.6
Solubility: Not determined

Dimethyl ethylidenemalonate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Dimethyl ethylidenemalonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	255661-5G	Dimethyl ethylidenemalonate	17041-60-0	98%	5G	￥897.48	2022-02-24
Apollo Scientific	OR926979-1g	Dimethyl ethylidenemalonate	17041-60-0	95%	1g	£47.00	2025-02-20
Apollo Scientific	OR926979-5g	Dimethyl ethylidenemalonate	17041-60-0	95%	5g	£183.00	2025-02-20
Apollo Scientific	OR926979-10g	Dimethyl ethylidenemalonate	17041-60-0	95%	10g	£329.00	2025-02-20
Chemenu	CM282380-25g	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	25g	$337	2022-09-29
Chemenu	CM282380-5g	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	5g	$119	2023-02-02
Chemenu	CM282380-10g	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	10g	$206	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1069403-100mg	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	100mg	￥95	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1069403-250mg	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	250mg	￥205	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1069403-1g	Dimethyl 2-ethylidenemalonate	17041-60-0	98%	1g	￥410	2023-04-15